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Compound of Interest

Compound Name:
1-[4-(4-Aminophenyl)piperazin-1-

yl]ethanone

Cat. No.: B1203987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical classification,

properties, and synthesis of 1-Acetyl-4-(4-aminophenyl)piperazine. While direct biological

activity data for this specific compound is limited in publicly available research, this guide also

explores the known biological activities of the closely related analogue, 1-Acetyl-4-(4-

hydroxyphenyl)piperazine, to provide a contextual framework for potential research and

development.

Chemical Classification and Properties
1-Acetyl-4-(4-aminophenyl)piperazine is a synthetic organic compound belonging to the

phenylpiperazine class. The molecule incorporates a central piperazine ring, which is a six-

membered heterocyclic ring containing two nitrogen atoms at opposite positions. One nitrogen

atom of the piperazine ring is substituted with an acetyl group, while the other is attached to a

p-aminophenyl group.

The presence of the piperazine ring is significant, as this scaffold is a common feature in a wide

array of biologically active compounds, including those with antipsychotic, antihistamine,

antianginal, antidepressant, anticancer, antiviral, and anti-inflammatory properties. The primary

amino group on the phenyl ring and the acetylated nitrogen on the piperazine ring are key

functional groups that can be readily modified to generate a library of derivatives with diverse

pharmacological profiles.
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Table 1: Physicochemical Properties of 1-Acetyl-4-(4-aminophenyl)piperazine

Property Value Reference

CAS Number 92394-00-8 [1][2]

Molecular Formula C₁₂H₁₇N₃O [1][2]

Molecular Weight 219.29 g/mol [3]

Melting Point 146-148 °C [3]

Appearance Brown powder

Purity >97% [2]

Storage Room temperature, dry [3]

Synthesis of 1-Acetyl-4-(4-aminophenyl)piperazine
A detailed experimental protocol for the synthesis of 1-Acetyl-4-(4-aminophenyl)piperazine has

been reported. The synthesis is typically achieved through the reduction of a nitro-precursor.

Experimental Protocol: Synthesis via Reduction
A suspension of 4-acetyl-1-(4-nitrophenyl)piperazine (30 g, 0.12 mole) and Raney nickel (2.5 g)

in ethanol (500 ml) is hydrogenated at 60 psi (414 kPa) and 40°C for 6 hours, followed by 18

hours at room temperature. The catalyst is then removed by filtration, and the solvent is

evaporated under reduced pressure. The resulting residue is crystallized from ethyl acetate to

yield 1-Acetyl-4-(4-aminophenyl)piperazine.

This synthetic route provides a reliable method for obtaining the target compound for research

purposes.

Biological Activity and Therapeutic Potential
1-Acetyl-4-(4-aminophenyl)piperazine
Direct and specific data on the biological activity, mechanism of action, and associated

signaling pathways of 1-Acetyl-4-(4-aminophenyl)piperazine are not extensively available in the

current scientific literature. However, its structural features, particularly the phenylpiperazine
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core, suggest its potential as a scaffold for the development of neurologically active agents.

One supplier notes its use as a starting material in the synthesis of compounds with biological

activity, especially those targeting the central nervous system (CNS) such as antipsychotics or

analgesics. The rationale is that the piperazine and amino groups may facilitate binding to

receptors in the brain.[3]

Biological Activity of the Analogue: 1-Acetyl-4-(4-
hydroxyphenyl)piperazine
In contrast to the aminophenyl derivative, the closely related compound, 1-Acetyl-4-(4-

hydroxyphenyl)piperazine (AHPP), has been the subject of more extensive research. It is a

known key intermediate in the synthesis of the antifungal drug ketoconazole.[4] Furthermore,

AHPP itself has demonstrated a range of biological activities.

Antifungal and Antibacterial Activity: Research has indicated that 1-Acetyl-4-(4-

hydroxyphenyl)piperazine possesses antifungal and antibacterial properties.[4] Molecular

docking studies have been performed to investigate its interaction with various antifungal

protein targets.[5]

Anticancer Activity: Studies have also explored the antiproliferative and cytotoxic effects of 1-

Acetyl-4-(4-hydroxyphenyl)piperazine against various cancer cell lines.[4] The proposed

mechanism of action involves the induction of apoptosis and cell cycle arrest.[4]

It is crucial to emphasize that these findings pertain to the hydroxyphenyl analogue and should

be considered as a basis for potential investigation into the biological activities of 1-Acetyl-4-(4-

aminophenyl)piperazine, rather than as direct evidence of its own efficacy.

Experimental Workflows and Logical Relationships
The synthesis of 1-Acetyl-4-(4-aminophenyl)piperazine can be represented as a straightforward

chemical transformation.
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Synthesis of 1-Acetyl-4-(4-aminophenyl)piperazine

Starting Material

Reagents and Conditions

Product

4-acetyl-1-(4-nitrophenyl)piperazine

Raney Nickel, Ethanol
Hydrogenation (60 psi, 40°C)

1-Acetyl-4-(4-aminophenyl)piperazine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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